N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenethyloxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2-phenylethyl)oxamide
• InChI: InChI=1S/C24H30FN3O4S/c1-18-17-20(25)10-11-22(18)33(31,32)28-16-6-5-9-21(28)13-15-27-24(30)23(29)26-14-12-19-7-3-2-4-8-19/h2-4,7-8,10-11,17,21H,5-6,9,12-16H2,1H3,(H,26,29)(H,27,30)
• InChI Key: GDYVIYAJTKLKHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C24H30FN3O4S
• Molecular Weight: 475.6 g/mol

Description

N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C24H30FN3O4S and its molecular weight is 475.58. The purity is usually 95%.
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Scientific Research Applications

Arylsulfonamide Derivatives as α1-Adrenergic Receptor Antagonists

• Arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines have been synthesized to develop new α1-adrenoceptor antagonists with a uroselective profile. These compounds displayed high-to-moderate affinity for the α1-adrenoceptor and moderate selectivity over the α2-receptor subtype. Such antagonists behaved as antagonists at both α1-adrenoceptor subtypes, showing functional preference to the α1A-subtype, which indicates their potential application in treating conditions related to α1-adrenergic receptors, such as hypertension and benign prostatic hyperplasia (Rak et al., 2016).

Antimicrobial Activity

• Novel 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activity. These compounds displayed interesting antimicrobial activity against a panel of Gram-positive, Gram-negative bacteria, and fungi, suggesting their potential use as antimicrobial agents (Ghorab et al., 2017).

Anticancer Activity

• Some novel 1,2-dihydropyridine, thiophene, and thiazole derivatives bearing a biologically active sulfone moiety have been synthesized and evaluated for their in-vitro anticancer activity against human breast cancer cell line (MCF7). Certain derivatives exhibited better activity than Doxorubicin, a reference drug, highlighting their potential as anticancer agents (Al-Said et al., 2011).

Synthesis and Evaluation as Promising Anticancer Agents

• Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents, demonstrating significant anticancer potential and underscoring the importance of further research to ascertain their therapeutic usefulness (Rehman et al., 2018).